![molecular formula C10H9N3O4 B1425505 Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate CAS No. 885271-11-4](/img/structure/B1425505.png)
Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate
Overview
Description
“Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate” is a heterocyclic compound. It has a molecular formula of C10H9N3O4 and an average mass of 235.196 Da .
Molecular Structure Analysis
The molecular structure of “Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate” can be represented by the SMILES string NC1=CC2=C (C (OCC)=O)C=NN2C=C1
.
Physical And Chemical Properties Analysis
“Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate” is a solid . Its InChI code is 1S/C10H9N3O4/c1-2-15-10 (14)8-6-12-13-4-3-7 (11)5-9 (8)13/h3-6H,2H2,1H3
.
Scientific Research Applications
Medicinal Chemistry: Potential Anticancer Agent
Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate (ENPC) has been identified as a compound with potential medicinal applications due to its unique chemical structure. It is being explored for its use in the synthesis of novel pharmaceuticals, particularly as an anticancer agent . The nitro group and the pyrazolopyridine scaffold present in ENPC are common features in many pharmacologically active compounds, suggesting its utility in drug design and development.
Agriculture: Pesticide Development
In agriculture, ENPC’s chemical framework is being investigated for the development of new pesticides. Its heterocyclic core is structurally similar to compounds known for their pesticidal properties. Research is ongoing to evaluate its effectiveness against various agricultural pests and its safety profile for non-target organisms .
Materials Science: Organic Semiconductor
ENPC’s molecular structure indicates potential applications in materials science, particularly in the development of organic semiconductors. Its conjugated system and electron-withdrawing nitro group could contribute to charge transport properties, making it a candidate for use in organic photovoltaic cells or light-emitting diodes.
Environmental Science: Pollutant Degradation
The reactivity of ENPC suggests it could be used in environmental science for the degradation of pollutants. Its potential to participate in redox reactions may be harnessed to break down harmful organic compounds in water and soil, aiding in environmental remediation efforts.
Analytical Chemistry: Chromophoric Agent
In analytical chemistry, ENPC can serve as a chromophoric agent due to its ability to absorb light within a specific wavelength range. This property is valuable in the development of analytical methods, such as high-performance liquid chromatography (HPLC), where it can aid in the detection and quantification of various substances .
Biochemistry: Enzyme Inhibition Studies
ENPC’s structure is conducive to enzyme interaction studies in biochemistry. It could act as an inhibitor or a substrate analogue for enzymes, providing insights into enzyme mechanisms and aiding in the discovery of new biochemical pathways .
Organic Synthesis: Building Block for Heterocyclic Compounds
Due to its reactive sites, ENPC is a versatile building block in organic synthesis. It can undergo various chemical transformations, enabling the construction of complex heterocyclic compounds that have applications across multiple scientific disciplines .
Optoelectronics: Luminescent Material
The luminescent properties of ENPC make it a candidate for use in optoelectronic devices. Its ability to emit light upon excitation could be exploited in the creation of new types of display technologies or lighting systems .
Mechanism of Action
Target of Action
Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate is a derivative of pyrazolo[1,5-a]pyrimidine . Pyrazolo[1,5-a]pyrimidines are known to have various biological activities and can specifically bind to amino acid residues, protein molecule receptors, and protein kinase domains . These compounds play a key role in the proper regulation of cell proliferation, apoptosis, and gene expression .
Mode of Action
It is known that pyrazolo[1,5-a]pyrimidines, the core structure of this compound, can interact with their targets, leading to changes in cell proliferation, apoptosis, and gene expression .
Biochemical Pathways
Given the known targets of pyrazolo[1,5-a]pyrimidines, it can be inferred that this compound may influence pathways related to cell proliferation, apoptosis, and gene expression .
Pharmacokinetics
It is known that the adme properties of a compound can significantly impact its bioavailability and efficacy .
Result of Action
Given the known effects of pyrazolo[1,5-a]pyrimidines, it can be inferred that this compound may have potential antitumor effects .
Action Environment
It is known that environmental factors can significantly impact the action and efficacy of a compound .
properties
IUPAC Name |
ethyl 5-nitropyrazolo[1,5-a]pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O4/c1-2-17-10(14)8-6-11-12-4-3-7(13(15)16)5-9(8)12/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJZWPZDSRYGTRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C=C(C=CN2N=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20722934 | |
Record name | Ethyl 5-nitropyrazolo[1,5-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20722934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-nitropyrazolo[1,5-A]pyridine-3-carboxylate | |
CAS RN |
885271-11-4 | |
Record name | Ethyl 5-nitropyrazolo[1,5-a]pyridine-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885271-11-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 5-nitropyrazolo[1,5-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20722934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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